![molecular formula C16H17N5 B7662234 N-[(6-aminopyridin-3-yl)methyl]-N,5-dimethylquinazolin-4-amine](/img/structure/B7662234.png)
N-[(6-aminopyridin-3-yl)methyl]-N,5-dimethylquinazolin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(6-aminopyridin-3-yl)methyl]-N,5-dimethylquinazolin-4-amine, commonly known as "compound X," is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.
Mechanism of Action
The exact mechanism of action of compound X is not fully understood, but it is believed to work by binding to specific target proteins in cells and modulating their activity. This leads to downstream effects that result in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
Compound X has been shown to have a variety of biochemical and physiological effects, depending on the specific target protein it interacts with. These effects include inhibition of cell proliferation, induction of apoptosis (cell death), and neuroprotection. In cancer research, compound X has been found to inhibit the activity of specific proteins involved in cell proliferation, leading to a decrease in tumor growth. In Alzheimer's and Parkinson's disease research, compound X has been shown to prevent the accumulation of toxic proteins in the brain, leading to a decrease in neurodegeneration.
Advantages and Limitations for Lab Experiments
One advantage of using compound X in lab experiments is its specificity for certain target proteins, which allows for more precise modulation of cellular processes. However, one limitation is that it may not be effective in all cell types or disease models, and further research is needed to fully understand its potential applications.
Future Directions
There are many potential future directions for research on compound X. One area of interest is in developing more potent and specific derivatives of compound X for use as drug candidates. Another area of interest is in investigating the potential use of compound X in combination with other drugs or therapies for enhanced efficacy. Additionally, further research is needed to fully understand the mechanism of action of compound X and its potential applications in various disease models.
Synthesis Methods
Compound X can be synthesized through a multi-step process involving the reaction of 6-aminopyridine with 4,5-dimethyl-2-nitrobenzoic acid, followed by reduction and cyclization. The final product is obtained through purification and isolation.
Scientific Research Applications
Compound X has been extensively studied for its potential use as a drug candidate. It has shown promising results in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, compound X has been found to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation. In Alzheimer's and Parkinson's disease research, compound X has been shown to have neuroprotective effects by preventing the accumulation of toxic proteins in the brain.
Properties
IUPAC Name |
N-[(6-aminopyridin-3-yl)methyl]-N,5-dimethylquinazolin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5/c1-11-4-3-5-13-15(11)16(20-10-19-13)21(2)9-12-6-7-14(17)18-8-12/h3-8,10H,9H2,1-2H3,(H2,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVTUTLHSWVNHJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)N=CN=C2N(C)CC3=CN=C(C=C3)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.